Cas no 1804884-03-4 (6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid)

• Product Name: 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid
• CAS No: 1804884-03-4
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4860150
• Update Time: 2025-08-03

6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-5-2-4(10)3(1-6(14)15)7(13-5)8(11)12/h2,8H,1H2,(H,14,15)
• InChI Key： AUKFEQSBRWJENE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CC(=O)O)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid

6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS 1804884-03-4): A Versatile Fluorinated Pyridine Derivative for Advanced Applications

6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS 1804884-03-4) represents a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of bromine, fluorine, and acetic acid functional groups, offers remarkable potential as a building block for various synthetic applications.

The molecular structure of 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid features three distinct halogen substitutions, making it particularly valuable for cross-coupling reactions and nucleophilic substitutions. The presence of both difluoromethyl and fluoropyridine moieties enhances its lipophilicity and metabolic stability, properties highly sought after in modern drug discovery programs.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated pyridine derivatives like 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid. Researchers frequently search for information about "fluorinated heterocycles in drug design" and "bromopyridine building blocks", reflecting the compound's relevance in current pharmaceutical development. The acetic acid side chain further expands its utility, allowing for easy conjugation or further functionalization.

In synthetic applications, 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid serves as a versatile intermediate for constructing more complex molecules. Its bromine atom at the 6-position enables various palladium-catalyzed coupling reactions, while the difluoromethyl group provides unique electronic and steric properties. These characteristics make it valuable for creating compounds with improved biological activity and pharmacokinetic profiles.

The compound's stability and reactivity profile have made it particularly interesting for researchers investigating "fluorine in medicinal chemistry" and "halogenated pyridine synthesis". Its molecular weight of 268.03 g/mol and precise structural features allow for controlled modifications, addressing current challenges in structure-activity relationship studies and lead optimization processes.

From a commercial perspective, 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS 1804884-03-4) has seen growing demand from contract research organizations and pharmaceutical companies. The market for fluorinated building blocks continues to expand, driven by the need for novel compounds in drug discovery and the advantages offered by fluorine substitution in improving drug-like properties.

Quality control of 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, where even minor impurities can significantly impact research outcomes.

The environmental and handling considerations for 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this compound, as with all laboratory chemicals.

Future research directions for 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid derivatives may explore their potential in developing new kinase inhibitors, antimicrobial agents, or agricultural chemicals. The unique electronic properties imparted by its multiple halogen substitutions continue to make it a compound of interest for addressing current challenges in these fields.

For researchers and procurement specialists searching for "CAS 1804884-03-4 suppliers" or "6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid synthesis", it's important to verify the compound's specifications, including purity levels and analytical data, to ensure it meets the requirements of specific applications.

The patent landscape surrounding fluoropyridine derivatives like 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid continues to evolve, with numerous applications in both pharmaceutical and agricultural chemistry. This reflects the compound's versatility and the growing recognition of fluorinated heterocycles in developing new bioactive molecules.

In conclusion, 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS 1804884-03-4) stands as a valuable synthetic intermediate with broad potential across multiple chemistry-driven industries. Its unique structural features and reactivity profile position it as an important tool for researchers developing next-generation compounds with enhanced properties and performance characteristics.